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Compound of Interest

Compound Name:
Hydroxyprogesterone Caproate-

d11

Cat. No.: B15605345

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of

Hydroxyprogesterone Caproate-d11, a deuterated analog of Hydroxyprogesterone Caproate.

Due to a lack of specific stability studies on the deuterated form, this guide extrapolates data

from extensive research on Hydroxyprogesterone Caproate. The information presented herein

is intended to guide researchers and drug development professionals in the proper storage,

handling, and analysis of this stable isotope-labeled compound.

Overview and Storage Recommendations
Hydroxyprogesterone Caproate is a synthetic progestin used to reduce the risk of preterm birth

in certain patient populations.[1] Its deuterated form, Hydroxyprogesterone Caproate-d11,

serves as an internal standard in analytical assays for its precise quantification in biological

matrices.[2][3]

Proper storage is critical to maintain the integrity and purity of both the active pharmaceutical

ingredient (API) and its deuterated analog. The commercially available Hydroxyprogesterone

Caproate injection is recommended to be stored at a controlled room temperature of 20°C to
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25°C (68°F to 77°F).[4][5] It is also advised to protect the product from light by storing it in its

original box and in an upright position.[4][6] While specific long-term stability data for the neat

compound Hydroxyprogesterone Caproate-d11 is not extensively published, the supplier

recommends storage at +4°C.[7]

Table 1: Recommended Storage Conditions for Hydroxyprogesterone Caproate and its

Deuterated Analog

Compound Formulation
Recommended
Storage
Temperature

Light
Protection

Additional
Notes

Hydroxyprogeste

rone Caproate
Injection

20°C to 25°C

(68°F to 77°F)[4]

[5]

Required[4][6]

Store upright.[4]

[6] Low

temperatures

may cause

crystallization.[4]

Hydroxyprogeste

rone Caproate-

d11

Neat (for

research)
+4°C[7] Recommended N/A

Forced Degradation and Stability-Indicating
Methods
Forced degradation studies are essential for identifying potential degradation products and

developing stability-indicating analytical methods.[8] Studies on Hydroxyprogesterone

Caproate have revealed its degradation profile under various stress conditions.

Summary of Forced Degradation Studies
Research indicates that Hydroxyprogesterone Caproate is relatively stable under thermal and

photolytic stress. However, it is susceptible to degradation in alkaline conditions.[9][10]

Table 2: Summary of Forced Degradation Studies on Hydroxyprogesterone Caproate
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Stress Condition Observations
Major Degradation
Product

Reference

Acidic Hydrolysis

Minimal degradation

observed over 72

hours.[9][10]

Not significant [9][10]

Alkaline Hydrolysis
Significant

degradation observed.

Hydroxyprogesterone[

9][10]
[9][10]

Oxidative
Degradation

observed.
Not specified [11]

Thermal
Stable at high

temperatures.[9][10]
Not significant [9][10]

Photolytic
Stable when exposed

to light.[9][10]
Not significant [9][10]

It is important to note that while the bulk drug may be stable under light, the formulated

injection product should be protected from light.[4][12]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the stability assessment

of Hydroxyprogesterone Caproate. These protocols can be adapted for the analysis of

Hydroxyprogesterone Caproate-d11.

High-Performance Liquid Chromatography (HPLC) for
Stability Testing
A validated reverse-phase HPLC method is crucial for separating and quantifying

Hydroxyprogesterone Caproate from its degradation products.

System: HPLC with a photodiode array detector.

Column: C18 column (e.g., 250 x 4.6 mm, 5 µm).[13]
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Mobile Phase: Isocratic elution with a mixture of methanol and water (e.g., 80:20 v/v or 90:10

v/v).[10][13]

Flow Rate: 0.9 mL/min.[10][13]

Detection Wavelength: 242 nm.[10][13]

Injection Volume: 20 µL.[14]

Retention Time: Approximately 13 minutes for Hydroxyprogesterone Caproate and 6 minutes

for the degradation product, 17α-hydroxyprogesterone.[10]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
for Bioanalysis
For the determination of Hydroxyprogesterone Caproate in plasma samples, a more sensitive

LC-MS/MS method is employed.

Sample Preparation: Solid phase extraction (SPE) of plasma samples.[15][16]

Chromatography: Waters C18 Symmetry analytical column (e.g., 3.5 µm, 2.1 x 50 mm).[16]

Mobile Phase: Gradient elution with a mobile phase consisting of 5% methanol in water and

methanol, with 0.01% ammonium hydroxide added to both.[16]

Flow Rate: 0.3 mL/min.[16]

Mass Spectrometry: Monitoring of specific SRM (Selected Reaction Monitoring) transitions

for the analyte and internal standard.[15]

Progestin Signaling Pathway
Hydroxyprogesterone Caproate, as a progestin, exerts its effects primarily through the

progesterone receptor (PR). The following diagram illustrates a simplified signaling pathway.
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Caption: Simplified Progestin Signaling Pathway.

Experimental Workflow for Stability Analysis
The following diagram outlines a typical workflow for conducting a stability study on a

pharmaceutical compound like Hydroxyprogesterone Caproate-d11.
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Caption: General Workflow for a Pharmaceutical Stability Study.
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In conclusion, while direct stability data for Hydroxyprogesterone Caproate-d11 is limited, the

extensive information available for its non-deuterated counterpart provides a strong basis for its

handling and storage. Researchers should adhere to the recommended storage conditions to

ensure the integrity of this important analytical standard. Further studies are warranted to

specifically delineate the stability profile of Hydroxyprogesterone Caproate-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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